5-(Benzyloxy)-1-methyl-1h-indole
Cat. No. B1266896
M. Wt: 237.3 g/mol
InChI Key: JMFZKYABNMMQHH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06448281B1
Procedure details
5-benzyloxyindole (2.00 g, 8.96 mmol) was dissolved in DMF (20 mL) and the solution cooled in ice. Sodium hydride (60% oil dispersion, 1.2 equivalent, 10.7 mmol, 0.43 g) was added and the mixture stirred for 30 min. lodomethane (1.2 equivalent, 10.7 mmol, 0.67 mL) was added and the reaction stirred at room temperature overnight. The reaction was then poured into water (150 mL) and the precipitated solid collected by filtration. After washing with water and drying, 5-benzyloxy-1-methylindole (1.913 g, 90% yield) was obtained as a white solid.
Yield
90%
Identifiers
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REACTION_CXSMILES
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[CH2:1]([O:8][C:9]1[CH:10]=[C:11]2[C:15](=[CH:16][CH:17]=1)[NH:14][CH:13]=[CH:12]2)[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.[H-].[Na+].O.[CH3:21]N(C=O)C>>[CH2:1]([O:8][C:9]1[CH:10]=[C:11]2[C:15](=[CH:16][CH:17]=1)[N:14]([CH3:21])[CH:13]=[CH:12]2)[C:2]1[CH:3]=[CH:4][CH:5]=[CH:6][CH:7]=1 |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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2 g
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)OC=1C=C2C=CNC2=CC1
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Name
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|
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Quantity
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20 mL
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Type
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reactant
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Smiles
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CN(C)C=O
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Step Two
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Name
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Quantity
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0.43 g
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Type
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reactant
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Smiles
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[H-].[Na+]
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Step Three
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Name
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|
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Quantity
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150 mL
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Type
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reactant
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Smiles
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O
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Conditions
Stirring
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Type
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CUSTOM
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Details
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the mixture stirred for 30 min. lodomethane (1.2 equivalent, 10.7 mmol, 0.67 mL)
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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the solution cooled in ice
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ADDITION
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Type
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ADDITION
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Details
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was added
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STIRRING
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Type
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STIRRING
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Details
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the reaction stirred at room temperature overnight
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Duration
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8 (± 8) h
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FILTRATION
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Type
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FILTRATION
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|
Details
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the precipitated solid collected by filtration
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WASH
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Type
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WASH
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Details
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After washing with water
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CUSTOM
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Type
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CUSTOM
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Details
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drying
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Outcomes
Product
Details
Reaction Time |
30 min |
|
Name
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|
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Type
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product
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Smiles
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C(C1=CC=CC=C1)OC=1C=C2C=CN(C2=CC1)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.913 g | |
| YIELD: PERCENTYIELD | 90% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
